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Compound of Interest

Compound Name: Iodocyclobutane

Cat. No.: B1601185 Get Quote

Authored for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the key physical properties of

iodocyclobutane (CAS No: 38557-29-8), a halogenated cyclic alkane of interest in organic

synthesis and medicinal chemistry.[1] The document details its boiling point and density,

outlines the standard experimental methodologies for their determination, and presents logical

workflows for these procedures.

Core Physical and Chemical Properties
Iodocyclobutane is a four-membered cyclic compound featuring an iodine atom bonded to the

cyclobutane ring.[2] Its molecular formula is C₄H₇I, with a molecular weight of approximately

182.00 g/mol .[2][3] It typically presents as a colorless to pale yellow liquid.[1] The presence of

the iodine atom makes it a useful intermediate for nucleophilic substitution reactions.[1][2]

Quantitative Physical Data
The primary physical constants for iodocyclobutane are summarized in the table below.

These values are critical for reaction setup, purification processes (such as distillation), and

analytical characterization.
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Physical Property Value Conditions

Boiling Point 141.4 °C At 760 mmHg[4]

Density 1.9 g/cm³ Not Specified

Vapor Pressure 7.337 mmHg At 25 °C[4]

Refractive Index 1.57 Not Specified[4]

Standardized Experimental Protocols
Accurate determination of physical properties is fundamental to chemical characterization. The

following sections detail standard laboratory protocols for measuring the boiling point and

density of liquid compounds like iodocyclobutane.

The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[5] For small sample volumes, the capillary method (or micro-reflux method) is highly

effective and convenient.[6]

Materials:

Sample of Iodocyclobutane (~0.5 mL)

Small test tube (e.g., 150mm diameter)

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath, Thiele tube, or metal heating block)[6][7]

Clamps and stand

Procedure:

Sample Preparation: Place approximately 0.5 mL of the liquid iodocyclobutane into the

small test tube.[6]
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Capillary Insertion: Place the capillary tube into the test tube with its open end facing down.

[8]

Apparatus Assembly:

Attach the test tube to the thermometer, ensuring the bottom of the test tube is level with

the thermometer bulb.

Immerse the assembly into the heating apparatus (e.g., oil bath). The thermometer bulb

and the sample should be fully submerged below the surface of the heating medium.[6][7]

Heating: Begin heating the apparatus gently. As the temperature rises, air trapped in the

capillary tube will be expelled, seen as a slow stream of bubbles.[6]

Observation: Continue heating until a rapid and continuous stream of bubbles emerges from

the capillary tube.[6][8] This indicates the liquid's vapor has displaced all the air and its vapor

pressure is exceeding the external pressure.

Boiling Point Reading: Turn off the heat and allow the apparatus to cool slowly. The stream

of bubbles will slow and eventually stop. The exact temperature at which the liquid begins to

enter the capillary tube is the boiling point.[7][8] Record this temperature.

Pressure Correction: For high accuracy, record the atmospheric pressure at the time of the

experiment, as boiling point is pressure-dependent.[5]

Density is the mass per unit volume of a substance.[9] The pycnometer method is a highly

precise technique for determining the density of liquids by comparing the weight of a known

volume of the sample to the weight of the same volume of a reference substance with a known

density, such as distilled water.[9][10]

Materials:

Pycnometer (a glass flask with a close-fitting ground glass stopper containing a capillary

hole)[10]

Analytical balance
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Sample of Iodocyclobutane

Distilled water (as a reference liquid)

Thermostatic bath (for precise temperature control)[11]

Procedure:

Measure Mass of Empty Pycnometer: Thoroughly clean and dry the pycnometer and its

stopper. Weigh it on an analytical balance and record this mass (m₀).[9]

Measure Mass with Reference Liquid (Water): Fill the pycnometer with distilled water. Insert

the stopper, allowing excess water to exit through the capillary.[9] Ensure no air bubbles are

trapped. Place the filled pycnometer in a thermostatic bath set to a specific temperature

(e.g., 20 °C or 25 °C) until it reaches thermal equilibrium.[11] Dry the exterior completely and

weigh it. Record this mass (m₁).

Measure Mass with Sample Liquid (Iodocyclobutane): Empty and dry the pycnometer. Fill it

with iodocyclobutane, following the same procedure of inserting the stopper, equilibrating to

the same temperature in the thermostatic bath, drying the exterior, and weighing.[11] Record

this mass (m₂).

Calculation:

Mass of water (m_water) = m₁ - m₀

Mass of iodocyclobutane (m_sample) = m₂ - m₀

Volume of the pycnometer (V) = m_water / ρ_water (where ρ_water is the known density

of water at the experimental temperature).

Density of iodocyclobutane (ρ_sample) = m_sample / V

Visualized Experimental Workflows
The following diagrams, generated using the DOT language, illustrate the logical flow of the

experimental protocols described above.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1601185?utm_src=pdf-body
https://www.scientificlabs.co.uk/handlers/libraryFiles.ashx?filename=Manuals_D_DEN1014_C.pdf
https://www.fpharm.uniba.sk/fileadmin/faf/Pracoviska-subory/KFCHL/ENG/lectures/Physics/AP_3__DENSITY_PYCNOMETER_23.09.19_po_oprave.pdf
https://www.fpharm.uniba.sk/fileadmin/faf/Pracoviska-subory/KFCHL/ENG/lectures/Physics/AP_3__DENSITY_PYCNOMETER_23.09.19_po_oprave.pdf
https://www.scientificlabs.co.uk/handlers/libraryFiles.ashx?filename=Manuals_D_DEN1014_C.pdf
https://www.benchchem.com/product/b1601185?utm_src=pdf-body
https://www.benchchem.com/product/b1601185?utm_src=pdf-body
https://www.scientificlabs.co.uk/handlers/libraryFiles.ashx?filename=Manuals_D_DEN1014_C.pdf
https://www.benchchem.com/product/b1601185?utm_src=pdf-body
https://www.benchchem.com/product/b1601185?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Boiling Point Determination Workflow
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Caption: Workflow for Boiling Point Determination.
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Density Determination Workflow
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Caption: Workflow for Density Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1601185?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

